Cas no 2091327-62-5 (trans-3-(methoxymethyl)cyclobutanamine)

• Product Name: trans-3-(methoxymethyl)cyclobutanamine
• CAS No: 2091327-62-5
• MF: C₆H₁₃NO
• MW: 115.173521757126
• CID: 5272320
• Update Time: 2026-03-09

trans-3-(methoxymethyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• rel-(1r,3r)-3-(methoxymethyl)cyclobutan-1-amine
• trans-3-(methoxymethyl)cyclobutanamine

• Inchi： 1S/C6H13NO/c1-8-4-5-2-6(7)3-5/h5-6H,2-4,7H2,1H3/t5-,6-
• InChI Key： ODSCCLNDZCWOMZ-IZLXSQMJSA-N
• SMILES： [C@@H]1(N)C[C@@H](COC)C1

Additional information on trans-3-(methoxymethyl)cyclobutanamine

Introduction to trans-3-(methoxymethyl)cyclobutanamine (CAS No. 2091327-62-5)

trans-3-(methoxymethyl)cyclobutanamine, a compound with the chemical identifier CAS No. 2091327-62-5, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its cyclobutane ring substituted with a methoxymethyl group and an amine functionality, presents a unique structural framework that is of considerable interest for its potential applications in drug development and material science.

The structural motif of trans-3-(methoxymethyl)cyclobutanamine is particularly noteworthy due to its rigid three-membered ring, which can influence the conformational flexibility and electronic properties of the molecule. This rigidity makes it a valuable scaffold for designing molecules with specific biological activities. The presence of both an amine group and an ether-like methoxymethyl substituent introduces a balance of polar and non-polar characteristics, which can be exploited in various chemical reactions and interactions.

In recent years, there has been growing interest in cycloalkylamine derivatives as pharmacophores due to their ability to modulate biological pathways effectively. The cyclobutane ring in trans-3-(methoxymethyl)cyclobutanamine is particularly interesting because it can serve as a scaffold for creating molecules with enhanced metabolic stability and improved bioavailability. This has led to extensive research into its potential applications in the development of novel therapeutic agents.

One of the most compelling aspects of trans-3-(methoxymethyl)cyclobutanamine is its utility as a building block in organic synthesis. The compound's reactivity allows for the introduction of various functional groups, making it a versatile intermediate in the synthesis of more complex molecules. For instance, the amine group can undergo reactions such as acylation, alkylation, and condensation, while the methoxymethyl group can be oxidized or reduced to introduce additional functionality.

The pharmaceutical industry has been particularly keen on exploring the potential of cycloalkylamine derivatives due to their reported biological activities. Studies have shown that compounds with similar structural features to trans-3-(methoxymethyl)cyclobutanamine exhibit properties such as analgesic, anti-inflammatory, and neuroprotective effects. These findings have spurred further investigation into the compound's pharmacological profile and its potential as a lead compound for drug discovery.

In addition to its pharmaceutical applications, trans-3-(methoxymethyl)cyclobutanamine has shown promise in material science. Its unique structural features make it a candidate for developing novel polymers and materials with specific properties. For example, the rigid cyclobutane ring can contribute to enhanced thermal stability, while the polar amine and methoxymethyl groups can improve solubility and adhesion properties.

The synthesis of trans-3-(methoxymethyl)cyclobutanamine has been optimized through various methodologies, including catalytic hydrogenation, nucleophilic substitution reactions, and ring-closing metathesis. These synthetic approaches have enabled researchers to produce the compound in high yields with high purity, making it more accessible for further study. The development of efficient synthetic routes is crucial for facilitating research and development efforts in both academia and industry.

The biological activity of trans-3-(methoxymethyl)cyclobutanamine has been explored through both computational modeling and experimental studies. Computational methods have allowed researchers to predict how the molecule interacts with biological targets such as enzymes and receptors. These predictions have been validated through experimental assays, which have provided insights into the compound's mechanism of action.

Ongoing research is focused on expanding the chemical space explored by derivatives of trans-3-(methoxymethyl)cyclobutanamine. By modifying its structural features, researchers aim to identify new analogs with enhanced biological activity or improved pharmacokinetic properties. This approach leverages the known bioactivity of cycloalkylamine derivatives while exploring new chemical scaffolds that could lead to breakthroughs in drug discovery.

The future prospects for trans-3-(methoxymethyl)cyclobutanamine are promising, with several ongoing projects aimed at elucidating its full potential. As research continues, it is expected that new applications will be discovered in areas such as medicinal chemistry, materials science, and biotechnology. The compound's unique structural features make it a valuable asset in the quest for innovative solutions across multiple scientific disciplines.